Cas no 4780-17-0 (β-D-Glucopyranose-1,3,4,6-tetraacetate Isocyanic Acid)

• Product Name: β-D-Glucopyranose-1,3,4,6-tetraacetate Isocyanic Acid
• CAS No: 4780-17-0
• MF: C₁₅H₁₀Cl₂N₂O₂
• MW: 321.158101558685
• CID: 1518281
• PubChem ID: 2739762
• Update Time: 2025-08-03

β-D-Glucopyranose-1,3,4,6-tetraacetate Isocyanic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[(2,4-dichlorophenoxy)methyl]-5-phenyl-1,2,4-oxadiazole
• DTXSID40372339
• BRD-K40631564-001-01-5
• Oprea1_226335
• Tetra-O-acetyl-2-deoxy-2-isocyanato-b-D-glucopyranose
• 3-((2,4-Dichlorophenoxy)methyl)-5-phenyl-1,2,4-oxadiazole
• 4780-17-0
• β-D-Glucopyranose-1,3,4,6-tetraacetate Isocyanic Acid

• Inchi： 1S/C15H10Cl2N2O2/c16-11-6-7-13(12(17)8-11)20-9-14-18-15(21-19-14)10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： WNSSFXONYAHSDF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC1=NOC(C2C=CC=CC=2)=N1)Cl

Computed Properties

• Exact Mass: 320.0121
• Monoisotopic Mass: 320.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 48.2Ų

Experimental Properties

• Density: 1.38
• Boiling Point: 479.1°C at 760 mmHg
• Flash Point: 243.6°C
• Refractive Index: 1.606
• PSA: 48.15

Additional information on β-D-Glucopyranose-1,3,4,6-tetraacetate Isocyanic Acid

β-D-Glucopyranose-1,3,4,6-Tetraacetate Isocyanic Acid: A Comprehensive Overview

β-D-Glucopyranose-1,3,4,6-tetraacetate isocyanic acid, also known by its CAS number 4780-17-0, is a highly specialized compound with significant applications in various scientific and industrial domains. This compound is a derivative of β-D-glucopyranose, a common sugar found in nature, modified through the addition of four acetyl groups at positions 1, 3, 4, and 6 of the glucose ring. The presence of the isocyanic acid group further enhances its reactivity and functional versatility. Recent studies have highlighted its potential in fields such as drug delivery systems, polymer synthesis, and advanced materials science.

The synthesis of β-D-glucopyranose-1,3,4,6-tetraacetate isocyanic acid involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels. For instance, the use of enzymatic catalysts has been shown to significantly improve the efficiency of acetylation steps. This compound's structure has been extensively studied using advanced spectroscopic techniques such as NMR and X-ray crystallography. These studies have provided detailed insights into its stereochemistry and conformational flexibility.

In terms of applications, β-D-glucopyranose-1,3,4,6-tetraacetate isocyanic acid has demonstrated remarkable potential in the development of biodegradable polymers. Its ability to form stable covalent bonds with a wide range of monomers makes it an ideal candidate for creating environmentally friendly materials. Recent research has focused on its use in synthesizing polyurethanes with enhanced mechanical properties and biocompatibility. These materials have shown promise in medical applications such as tissue engineering scaffolds and drug delivery devices.

The compound's unique reactivity also makes it valuable in organic synthesis as a versatile building block. Its ability to undergo various transformations under mild conditions has facilitated the construction of complex molecular architectures. For example, recent studies have utilized it as a key intermediate in the synthesis of glycosylated natural products and bioactive molecules. This has opened new avenues for drug discovery and development.

In addition to its chemical applications, β-D-glucopyranose-1,3,4,6-tetraacetate isocyanic acid has found niche uses in analytical chemistry and chiral recognition technologies. Its chiral environment provides excellent selectivity in enantioselective reactions and separations. Researchers have exploited this property to develop novel chiral stationary phases for high-performance liquid chromatography (HPLC). These advancements have improved the efficiency and accuracy of enantiomeric resolution processes.

The environmental impact of this compound has also been a topic of recent research interest. Studies have focused on its biodegradability under various conditions and its potential for use in sustainable chemical processes. Preliminary results indicate that it can be effectively degraded by microbial communities under controlled conditions. This suggests that it could play a role in developing eco-friendly chemical manufacturing practices.

In conclusion, β-D-glucopyranose-1,3,4,6-tetraacetate isocyanic acid (CAS No: 4780-17-0) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical properties and functional versatility continue to drive innovative research and development efforts. As advancements in synthetic methodologies and material science progress further exploration into its potential will undoubtedly lead to new breakthroughs in both academic and industrial settings.